Cas no 887216-47-9 (N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 887216-47-9
• MF: C₂₁H₂₇N₃O₆S
• MW: 449.520584344864
• CID: 6603086
• PubChem ID: 22584487
• Update Time: 2025-10-29

N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide
• N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-(2-morpholin-4-ylethyl)oxamide
• Ethanediamide, N1-[2-(2-furanyl)-2-[(4-methylphenyl)sulfonyl]ethyl]-N2-[2-(4-morpholinyl)ethyl]-
• AKOS002058467
• N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N'-[2-(morpholin-4-yl)ethyl]ethanediamide
• N1-(2-(furan-2-yl)-2-tosylethyl)-N2-(2-morpholinoethyl)oxalamide
• F2569-0148
• 887216-47-9
• AKOS021695566

• Inchi： 1S/C21H27N3O6S/c1-16-4-6-17(7-5-16)31(27,28)19(18-3-2-12-30-18)15-23-21(26)20(25)22-8-9-24-10-13-29-14-11-24/h2-7,12,19H,8-11,13-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： QGURQVUFIJTEJL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 449.16205676g/mol
• Monoisotopic Mass: 449.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• pka: 11.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide

Research Briefing on N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide (CAS: 887216-47-9)

In recent years, the compound N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide (CAS: 887216-47-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of both furan and morpholine moieties, along with the tosyl group, suggests a versatile scaffold capable of interacting with multiple biological targets. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the coupling of furan-2-yl ethylamine with 4-methylbenzenesulfonyl chloride, followed by the introduction of the morpholine-ethyl moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements have facilitated further biological evaluations, enabling researchers to explore its pharmacological properties in greater detail.

Recent in vitro studies have shed light on the potential biological activities of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide. Preliminary data suggest that this compound exhibits moderate inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations have revealed that the compound can bind to the active sites of these enzymes, potentially disrupting their function. However, further validation through enzymatic assays and cellular studies is required to confirm these findings and elucidate the exact mechanism of action.

In addition to its potential as a kinase or protease inhibitor, N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide has also been investigated for its role in modulating cellular signaling pathways. Recent studies have demonstrated that the compound can influence the activity of key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of immune responses and cell proliferation. These findings suggest that the compound may have broader applications in the treatment of inflammatory and proliferative disorders, although in vivo studies are needed to assess its efficacy and safety.

Despite the promising preliminary results, several challenges remain in the development of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatizing the core structure to enhance its pharmacokinetic properties while maintaining its biological activity. These modifications include the introduction of polar groups and the optimization of the morpholine and furan substituents to improve drug-like characteristics.

In conclusion, N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-2-(morpholin-4-yl)ethylethanediamide (CAS: 887216-47-9) represents a promising scaffold for further drug discovery efforts. Its unique structural features and preliminary biological activities make it a valuable candidate for the development of novel therapeutics targeting kinases, proteases, and cellular signaling pathways. Future research should focus on validating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in relevant disease models. With continued investigation, this compound may pave the way for new treatments in oncology, inflammation, and beyond.